Cas no 14366-69-9 (Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-)
14366-69-9 structure
Product Name:Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
CAS No:14366-69-9
MF:C10H12Cl2S
MW:235.173279762268
CID:1313609
Update Time:2024-08-18
Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
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- Inchi: 1S/C10H12Cl2S/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
- InChI Key: MVGSZOMOXALVBD-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(SCCCCCl)C=C1
Computed Properties
- Exact Mass: 234.00386
- Monoisotopic Mass: 234.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 180 °C(Press: 12 Torr)
- PSA: 0
Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Related Literature
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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